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For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of commercially

available field test kits for the rapid screening of arsenate in water samples. The information is

intended to guide researchers, scientists, and drug development professionals in the selection

and application of these kits for preliminary water quality assessment.

Introduction
Arsenic contamination of water sources is a significant global health concern. Rapid, on-site

screening for arsenate [As(V)], a prevalent form of inorganic arsenic, is crucial for timely risk

assessment and mitigation. Field test kits offer a portable and convenient solution for

preliminary screening, providing semi-quantitative or quantitative results without the need for

sophisticated laboratory equipment. The majority of these kits are based on the Gutzeit

method, which involves the chemical reduction of arsenic compounds to arsine gas (AsH₃).

This gas then reacts with a detector paper, typically impregnated with mercuric bromide, to

produce a colored stain. The intensity of the stain is proportional to the arsenic concentration in

the sample.

Principle of Detection: The Gutzeit Method
The core principle behind most rapid arsenate field test kits is the Gutzeit reaction. This method

involves the conversion of inorganic arsenic species in a water sample into volatile arsine gas.

The key steps are:
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Reduction of Arsenate (As(V)) to Arsenite (As(III)): Many kits include a pre-reduction step, as

arsenite is more readily converted to arsine gas than arsenate. Reagents such as potassium

iodide are used for this purpose.[1]

Conversion to Arsine Gas: In an acidic environment, typically created by adding an acid like

sulfamic acid, a reducing agent, usually zinc powder, is introduced. The nascent hydrogen

produced in the reaction between the acid and zinc reduces the arsenic species to arsine

gas (AsH₃).[2]

Detection: The generated arsine gas is directed towards a test strip containing a chemical

indicator, most commonly mercuric bromide (HgBr₂). The reaction between arsine and

mercuric bromide forms colored complexes, resulting in a stain on the strip. The color of the

stain, which can range from yellow to brown, is proportional to the concentration of arsenic in

the water sample.[2]

Commercially Available Field Test Kits: A
Comparative Overview
Several manufacturers offer field test kits for arsenic screening. While most are based on the

Gutzeit method, they differ in their specific reagents, reaction times, and the method of result

interpretation (visual comparison or digital reading). A summary of the performance

characteristics of some common kits is presented in Table 1.
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Kit Name Manufacturer
Detection
Range (ppb)

Reaction Time Key Features

Hach Arsenic

Test Kit
Hach 0-500 ~30 minutes

Powdered

reagents for

stability; sulfide

interference

removal step.[2]

[3]

Quick™ Arsenic

Test Kits

Industrial Test

Systems, Inc.

(ITS)

Varies by kit

(e.g., 0-80 ppb,

0-500 ppb)

~12-14 minutes

Pre-measured

reagents in

powder form;

some kits are

USEPA-ETV

verified.

LaMotte Arsenic

Test Kit

LaMotte

Company
<4 - 400 ~15 minutes

Employs a test

strip with a color

chart for visual

comparison.[4]

Wagtech Digital

Arsenator

Palintest

(formerly

Wagtech)

2-100 ~20 minutes

Utilizes a digital

reader to provide

a quantitative

result, reducing

user subjectivity.

[5][6]

Merck Arsenic

Test
Merck KGaA

Varies by kit

(e.g., 0.005-0.5

mg/L)

Varies

Often requires

the addition of

sulfuric acid and

zinc.

Table 1: Comparison of Common Arsenate Field Test Kits. Note that performance can be

influenced by sample matrix and user technique. Several studies have highlighted variability in

the accuracy and precision of different kits, with some underestimating or overestimating

arsenic levels.[1][7][8][9] Therefore, it is crucial to consider these independent evaluations

when selecting a kit for a specific application.
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Experimental Protocols
The following are generalized and specific protocols for using arsenate field test kits. Always

refer to the manufacturer's instructions provided with your specific test kit for the most accurate

and safe procedure.

Generalized Protocol based on the Gutzeit Method
This protocol outlines the fundamental steps common to most Gutzeit-based arsenic test kits.

Materials:

Arsenic test kit (including reaction bottle, test strips, and reagents)

Water sample

Timer

Safety glasses and gloves

Procedure:

Sample Collection: Collect the water sample in a clean container.

Reagent Addition:

Add the pre-reduction agent (if included) to the specified volume of the water sample in

the reaction bottle. Swirl to mix.

Add the acidifier and any other preparatory reagents as per the kit instructions. Mix

thoroughly.

Arsine Generation:

Add the reducing agent (typically zinc powder) to the reaction bottle.

Immediately cap the bottle with the provided test strip holder, ensuring the test strip is

correctly positioned to react with the generated gas without touching the liquid.
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Reaction: Allow the reaction to proceed for the time specified in the kit's instructions. This is

a critical step, as insufficient time can lead to underestimation of the arsenic concentration.

Result Interpretation:

After the designated reaction time, carefully remove the test strip.

Compare the color of the test strip to the color chart provided with the kit. Match the strip's

color to the closest color on the chart to determine the arsenic concentration. For digital

readers, follow the manufacturer's instructions for obtaining a reading.

Specific Protocol Example: Hach® Arsenic Test Kit (Low
Range)
This protocol is a summary of the procedure for the Hach Arsenic Test Kit (Product # 2800000).

[2][3]

Materials:

Hach Arsenic Test Kit (reagents 1-5, test strips, reaction bottle, cap, scoop)

50 mL water sample

Procedure:

Insert a test strip into the cap, ensuring the reactive pad covers the opening.

Fill the reaction bottle to the 50 mL mark with the water sample.

Add the contents of one Reagent #1 powder pillow and swirl to dissolve.

Add the contents of one Reagent #2 powder pillow and swirl to dissolve. The solution may

become cloudy.

Wait for a minimum of 3 minutes.

Add the contents of one Reagent #3 powder pillow and swirl. Not all of the powder will

dissolve.
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Wait for a minimum of 2 minutes and swirl again.

Using the provided scoop, add 2 grams of Reagent #4 to the sample and swirl to dissolve.

Add the contents of one Reagent #5 powder pillow.

Immediately cap the reaction bottle. Swirl gently for approximately 3 seconds. Do not shake

or invert.

Allow the reaction to proceed for 30 minutes, but no more than 35 minutes. Do not disturb

the bottle during this time.

Remove the test strip and immediately compare the color to the chart on the test strip bottle.

Diagrams
Signaling Pathway: Gutzeit Method Chemistry
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Phone: (601) 213-4426
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